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Compound of Interest

Compound Name: Triglycerol diacrylate

An In-depth Technical Guide to Triglycerol Diacrylate

Introduction

Triglycerol diacrylate (TGDA) is a versatile multifunctional monomer that is gaining significant
attention in the fields of polymer chemistry, materials science, and biomedical engineering. Its
unique molecular structure, featuring a flexible triglycerol backbone and two reactive acrylate
groups, imparts a desirable combination of properties including biocompatibility, cross-linking
capability, and the ability to participate in hydrogen bonding. These characteristics make it a
valuable component in the formulation of advanced materials such as hydrogels, 3D printing
resins, and coatings. This guide provides a comprehensive overview of the chemical
properties, synthesis, and key applications of triglycerol diacrylate, with a focus on
experimental protocols and quantitative data relevant to researchers, scientists, and drug
development professionals.

Chemical Identity

o Chemical Name: Triglycerol diacrylate
e CAS Number: 60453-84-1
e Molecular Formula: C1sH24009

¢ Molecular Weight: 348.35 g/mol

Physicochemical Properties
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Triglycerol diacrylate is a viscous liquid at room temperature. A summary of its key physical
and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Triglycerol Diacrylate

Property Value Reference
Colorless to light yellow clear

Appearance o [1]
liquid

Molecular Weight 348.35 g/mol N/A
Approximately 1.237 g/mL at

Density PP Y g N/A
25°C

Boiling Point 516 °C at 760 mmHg N/A

Flash Point >230 °F N/A

Refractive Index n20/D 1.446 (lit.) N/A

Synthesis of Triglycerol Diacrylate

Triglycerol diacrylate can be synthesized through several methods, with the most common
being the direct esterification of triglycerol with acrylic acid and enzymatic synthesis.

Direct Esterification

Direct esterification is a widely used method for synthesizing acrylate esters. It involves the
reaction of an alcohol (triglycerol) with a carboxylic acid (acrylic acid) in the presence of an acid
catalyst.

3.1.1. Experimental Protocol for the Synthesis of a Related
Glycerol Diacrylate[1]

This protocol describes the synthesis of 1,3-glycerol diacrylate, which can be adapted for
triglycerol diacrylate.

Materials:
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e Glycerol: 92.09 g

e Acrylic Acid: 151.3-172.95 g

e Polar Solvent (e.g., toluene, hexane): 121.7-185.5 g

o Catalyst (e.g., p-toluenesulfonic acid, sulfuric acid): 3.55-7.95 g
» Polymerization Inhibitor (e.g., hydroquinone): 0.243-0.795 g

e Antioxidant: 0.243-0.795 g

Procedure:

o Combine glycerol, acrylic acid, polar solvent, catalyst, polymerization inhibitor, and
antioxidant in a reaction vessel equipped with a stirrer, thermometer, and condenser.

o Heat the mixture to 85-90 °C while bubbling air through the reaction mixture.

» Monitor the reaction progress by measuring the acid number of the system. The esterification
is considered complete when the acid number reaches 15.4-49.5 mg KOH/g.

e Cool the reaction mixture to 60—70 °C and maintain this temperature for 1 hour.
e Neutralize the mixture, followed by washing.

o Perform an acid wash, followed by another water wash and phase separation. Collect the
upper organic phase.

e Add a reducing agent solution to the organic phase to decolorize it.
e Remove the solvent from the organic phase.
e Add a second polymerization inhibitor.

 Filter the product under pressure at 40—70 °C to obtain the final 1,3-glycerol diacrylate
product.

Expected Outcome:
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e Purity: 86-93%
e Yield: 87-91%

e Acid Number: < 0.1 mg KOH/g

Enzymatic Synthesis

Enzymatic synthesis offers a greener alternative to chemical catalysis, often proceeding under
milder reaction conditions with higher specificity, which can reduce the formation of byproducts.
Lipases are commonly used for the esterification of glycerol and its oligomers.

3.2.1. General Experimental Protocol for Enzymatic
Esterification of 1,3-Diacylglycerols[2]

This protocol for the synthesis of 1,3-dipalmitoylglycerol (1,3-DPG) and 1,3-distearoylglycerol
(1,3-DSG) can be adapted for the synthesis of triglycerol diacrylate by substituting the fatty
acids with acrylic acid and glycerol with triglycerol.

Materials:

Glycerol

Palmitic Acid or Stearic Acid

Immobilized 1,3-specific lipase (e.g., Lipozyme RM IM)

Dehydrating agents (e.g., 4A molecular sieves, silica gel)

Procedure:

» Reaction Setup: The reaction is carried out in a solvent-free system. For the synthesis of 1,3-
DPG, the molar ratio of palmitic acid to glycerol is 2:1. For 1,3-DSG, the molar ratio of stearic
acid to glycerol is 1:1. The lipase load is 15% by weight of the total reactants. Dehydrating
agents are added to remove the water generated during the reaction.

o Reaction Conditions: The reaction temperature is maintained at 73 °C for 1,3-DPG and 75
°C for 1,3-DSG. The reaction time is 6 hours with a stirring speed of 275 rpm.
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 Purification: The crude product is purified by multi-stage molecular distillation to remove free
fatty acids, monoglycerides, and triglycerides.

Table 2: Composition of Crude and Purified 1,3-Diacylglycerols from Enzymatic Synthesis[2]

Component 1,3-DPG (Crude) 1,3-DSG (Crude)
Diacylglycerols (DAGS) 35.04% 39.58%
1,3-isomer content in DAGs 74.98% 52.43%

Free Fatty Acids (FFAs) 30.53% 8.56%
Triglycerides (TAGS) 22.64% 25.64%
Monoglycerides (MAGS) 11.79% 26.22%

Polymerization of Triglycerol Diacrylate

Triglycerol diacrylate readily undergoes free-radical polymerization, which can be initiated by
photoinitiators (UV or visible light) or thermal initiators. This polymerization process leads to the
formation of a cross-linked polymer network.

Polymerization Workflow

Caption: Free-radical polymerization of Triglycerol diacrylate.

Applications of Triglycerol Diacrylate

The unique properties of triglycerol diacrylate make it suitable for a range of applications,
particularly in the fields of additive manufacturing and biomaterials.

Additive in Bio-based Resins for 3D Printing

Triglycerol diacrylate can be used as an additive to improve the printability and mechanical
properties of bio-based resins for extrusion-based 3D printing, such as Direct Ink Writing (DIW).
The hydroxyl groups in TGDA promote hydrogen bonding, which increases the shear yield
stress and viscosity of the printing ink, leading to better shape retention after deposition.[3]
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5.1.1. Experimental Protocol for Resin Formulation and
Testing[3]

Materials:

Acrylated epoxidized soybean oil (AESO)

Polyethylene glycol diacrylate (PEGDA)

Triglycerol diacrylate (TGDA)

Hydroxyapatite nanopatrticles

Photoinitiator (e.g., phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide)
Procedure:

» Resin Formulation: Prepare a base resin of AESO and PEGDA. Add varying concentrations
of TGDA (e.g., 0 vol%, 3 vol%) to the base resin. Incorporate hydroxyapatite nanoparticles
and the photoinitiator into the resin mixture and mix thoroughly.

» 3D Printing: Use a DIW 3D printer to fabricate test specimens from the formulated resins.
o Curing: Post-cure the printed specimens under UV light to ensure complete polymerization.

e Mechanical Testing: Perform tensile tests on the cured specimens to determine the ultimate
tensile strength (UTS) and elastic modulus.

* Rheological Testing: Measure the shear yield stress and viscosity of the uncured inks using a
rheometer.

Table 3: Effect of Triglycerol Diacrylate on Resin Properties[3]
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Property 0 vol% TGDA 3 vol% TGDA % Increase
Shear Yield Stress (Data not provided) (Data not provided) 916%
Viscosity (Data not provided) (Data not provided) 27.6%

Ultimate Tensile
Strength (UTS)

24.8 £ 1.8 MPa 32.4+2.1 MPa ~31%

Elastic Modulus 0.88 + 0.06 GPa 1.15+0.21 GPa ~31%

Biomedical Applications: Hydrogels for Drug Delivery
and Tissue Engineering

The biocompatibility and ability of triglycerol diacrylate to form hydrogels make it a promising
candidate for biomedical applications. Hydrogels are 3D networks of hydrophilic polymers that
can absorb large amounts of water, mimicking the extracellular matrix of tissues. They can be
used as scaffolds for tissue engineering and as matrices for the controlled release of drugs.

5.2.1. General Experimental Protocol for Hydrogel Fabrication
for Drug Delivery

This protocol is a general guideline and can be adapted for specific applications.

Materials:

Triglycerol diacrylate (TGDA)

Co-monomer (e.g., a more hydrophilic monomer like polyethylene glycol monoacrylate)

Photoinitiator (e.g., Irgacure 2959 for biomedical applications)

Phosphate-buffered saline (PBS)

Drug to be encapsulated

Procedure:
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» Preparation of Pre-polymer Solution: Dissolve TGDA, the co-monomer, and the photoinitiator
in PBS to form the pre-polymer solution.

e Drug Loading: Dissolve the drug in the pre-polymer solution.

o Hydrogel Formation: Cast the drug-loaded pre-polymer solution into a mold of the desired
shape and expose it to UV light to initiate photopolymerization and form the hydrogel.

o Swelling Studies: Immerse the hydrogel in PBS and measure its weight at different time
points to determine the swelling ratio.

e Drug Release Studies: Place the drug-loaded hydrogel in a known volume of PBS at 37 °C.
At specific time intervals, take aliquots of the release medium and measure the drug
concentration using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Workflow for Hydrogel-based Drug Delivery

Caption: Workflow for creating a TGDA-based hydrogel for drug delivery.

Safety and Handling

Triglycerol diacrylate is classified as a skin and eye irritant. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Triglycerol diacrylate is a promising multifunctional monomer with significant potential in
various advanced applications. Its renewable origin, coupled with its versatile chemical
properties, makes it an attractive building block for the development of sustainable and high-
performance materials. Further research into its polymerization kinetics, the properties of its
copolymers, and its in vivo performance will undoubtedly expand its utility in the fields of drug
delivery, tissue engineering, and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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